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Compound of Interest

Compound Name: PF-573228

Cat. No.: B1684526

For researchers, scientists, and drug development professionals, the safe and effective
handling of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for the Focal Adhesion Kinase (FAK) inhibitor, PF-573228.

Chemical and Physical Properties

A summary of the key physical and chemical properties of PF-573228 is provided in the table
below.
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Property Value

3,4-dihydro-6-[[4-[[[3-
) (methylsulfonyl)phenyllmethyl]Jamino]-5-
Chemical Name
(trifluoromethyl)-2-pyrimidinyl]Jamino]-2(1H)-

quinolinone[1][2]

FAK Inhibitor Il, Focal Adhesion Kinase Inhibitor

Synonyms 2]

CAS Number 869288-64-2[1][2][3]
Molecular Formula C22H20F3N503S[1][3]
Molecular Weight 491.49 g/mol [1][3]
Appearance Crystalline solid[1]
Purity >98% (HPLC)[3][4]

Hazard Identification and Personal Protective Equipment (PPE)

PF-573228 is classified as toxic if swallowed and causes serious eye irritation.[2] Adherence to
the following personal protective equipment (PPE) guidelines is mandatory to ensure personal

safety.
Hazard Required PPE
Toxic if Swallowed Standard laboratory coat, disposable gloves.
Serious Eye Irritation Safety glasses with side shields or goggles.

Use in a well-ventilated area or with a fume

General Handling hood
ood.

Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of PF-573228 and
ensuring a safe laboratory environment.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.caymanchem.com/product/14924/pf-573228
https://cdn.caymanchem.com/cdn/msds/14924m.pdf
https://www.caymanchem.com/product/14924/pf-573228
https://cdn.caymanchem.com/cdn/msds/14924m.pdf
https://www.caymanchem.com/product/14924/pf-573228
https://cdn.caymanchem.com/cdn/msds/14924m.pdf
https://www.rndsystems.com/products/pf-573228_3239
https://www.caymanchem.com/product/14924/pf-573228
https://www.rndsystems.com/products/pf-573228_3239
https://www.caymanchem.com/product/14924/pf-573228
https://www.rndsystems.com/products/pf-573228_3239
https://www.caymanchem.com/product/14924/pf-573228
https://www.rndsystems.com/products/pf-573228_3239
https://www.bio-techne.com/p/small-molecules-peptides/pf-573228_3239
https://www.benchchem.com/product/b1684526?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/14924m.pdf
https://www.benchchem.com/product/b1684526?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Aspect Procedure

Store at -20°C for long-term stability.[1] Can be

Storage shipped at room temperature in the continental
US.[1]
- Stable for at least 4 years when stored correctly.
Stability
[1]
Prepare stock solutions in DMSO or DMF.[1] For
long-term storage of stock solutions, aliquot and
Solution Preparation store at -80°C for up to 2 years or -20°C for up

to 1 year to avoid repeated freeze-thaw cycles.

(5]
Solubility Data
Solvent Maximum Concentration
DMSO 15 mg/mL[1]
DMF 20 mg/mL[1]

Disposal Plan

Dispose of PF-573228 and any contaminated materials in accordance with all applicable
federal, state, and local regulations for hazardous waste. Consult your institution's
environmental health and safety (EHS) office for specific guidance.

Experimental Protocol: In Vitro FAK Inhibition Assay

This protocol outlines a general procedure for assessing the inhibitory effect of PF-573228 on
FAK phosphorylation in a cell-based assay.

Workflow for In Vitro FAK Inhibition Assay
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Caption: A workflow diagram illustrating the key steps in an in vitro FAK inhibition assay using
PF-573228.

Detailed Methodology

o Cell Culture: Plate the chosen cell line (e.g., PC3, SKOV-3, or REF52) in appropriate multi-
well plates and culture until they reach the desired confluency.[6]

o Compound Preparation: Prepare a stock solution of PF-573228 in DMSO. Perform serial
dilutions to obtain a range of working concentrations.

e Treatment: Remove the culture medium and add fresh medium containing the desired
concentrations of PF-573228 or a vehicle control (DMSO) to the cells.

¢ Incubation: Incubate the cells for a predetermined period (e.g., 12 hours) to allow for the
inhibition of FAK.[7]

o Cell Lysis: After incubation, wash the cells with cold PBS and then lyse them using a suitable
lysis buffer to extract total cellular proteins.

e Western Blotting:
o Determine the protein concentration of the lysates.
o Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

o Probe the membrane with primary antibodies against phosphorylated FAK (p-FAK, e.g.,
Tyr397) and total FAK.[7] An antibody for a housekeeping protein (e.g., actin) should be
used as a loading control.[7]

o Incubate with the appropriate HRP-conjugated secondary antibodies.
o Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.
e Data Analysis:

o Quantify the band intensities for p-FAK and total FAK.
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o Normalize the p-FAK signal to the total FAK signal.

o Plot the normalized p-FAK levels against the concentration of PF-573228 to determine the
IC50 value, which is the concentration of the inhibitor required to reduce FAK

phosphorylation by 50%.

FAK Signaling Pathway

PF-573228 is a potent and selective inhibitor of Focal Adhesion Kinase (FAK).[3][5] FAK is a
non-receptor tyrosine kinase that plays a crucial role in cell adhesion, migration, proliferation,
and survival.[8] The diagram below illustrates a simplified FAK signaling pathway.

Simplified FAK Signaling Pathway

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1684526?utm_src=pdf-body
https://www.benchchem.com/product/b1684526?utm_src=pdf-body
https://www.rndsystems.com/products/pf-573228_3239
https://www.medchemexpress.com/PF-573228.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3132829/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

-

Extracellular Matrix (ECM)

ECM Components

/
I
I
|
I
I
I
I
|

N
\
I
I
I
|
I
I
I
|

Integrins

Activation Inhibition
Recruitment & )
Activation PHosphorylation
Phosphorylation SOSs
Ras
— Raf
Recruitment

v

Akt ERK

Downstream| Effects

o 2

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1684526?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Opera.tir.\.g Gu?c}e

Check Availability & Pricing

Caption: A diagram of the FAK signaling pathway, showing its activation by integrin binding to
the ECM and subsequent downstream signaling cascades that regulate cell migration,
proliferation, and survival. PF-573228 acts as an inhibitor of FAK.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-pf-573228]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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